2-[(3-Chloro-4-ethoxy-5-methoxyphenyl)methylamino]-1-phenylpropan-1-ol

• Molecular Formula: C19H24ClNO3
• Molecular Weight: 349.8 g/mol
• IUPAC Name: 2-[(3-chloro-4-ethoxy-5-methoxyphenyl)methylamino]-1-phenylpropan-1-ol
• InChI: InChI=1S/C19H24ClNO3/c1-4-24-19-16(20)10-14(11-17(19)23-3)12-21-13(2)18(22)15-8-6-5-7-9-15/h5-11,13,18,21-22H,4,12H2,1-3H3
• InChI Key: XSOXWLLLSNOJGJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Cl)CNC(C)C(C2=CC=CC=C2)O)OC

Description

It is part of the Malaria Box collection, which includes 400 chemically diverse small molecules with documented potency against malaria parasite growth . The compound has shown promising results in inhibiting the growth of Plasmodium falciparum, the parasite responsible for the most severe form of malaria .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MMV665857 involves multiple steps, including the preparation of intermediate compounds and their subsequent reactions under specific conditions. The exact synthetic route and reaction conditions are proprietary and not publicly disclosed. general synthetic methods for similar compounds often involve:

Formation of Core Structure: This step typically involves the construction of the core chemical structure through various organic reactions such as condensation, cyclization, or coupling reactions.

Functional Group Modifications: The core structure is then modified by introducing different functional groups to enhance the compound’s biological activity. This can involve reactions like alkylation, acylation, or halogenation.

Purification and Characterization: The final compound is purified using techniques such as chromatography and characterized using spectroscopic methods like NMR and mass spectrometry.

Industrial Production Methods

Industrial production of MMV665857 would likely follow similar synthetic routes but on a larger scale. This involves optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact. Techniques such as flow chemistry and automated synthesis may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

MMV665857 can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states, which may alter its biological activity.

Reduction: Reduction reactions can convert MMV665857 into more reduced forms, potentially affecting its efficacy.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another, which can be useful for modifying its properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are optimized to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxidized forms of MMV665857, while substitution reactions can introduce new functional groups, leading to derivatives with potentially enhanced biological activity.

Scientific Research Applications

Chemistry: The compound serves as a valuable tool for studying chemical reactions and developing new synthetic methodologies.

Biology: MMV665857 is used in biological research to investigate its effects on cellular processes and its potential as a therapeutic agent.

Medicine: The primary application of MMV665857 is in the treatment of malaria.

Industry: The compound’s unique properties make it useful in various industrial applications, including the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of MMV665857 involves its interaction with specific molecular targets within the malaria parasite. The compound inhibits the schizont-to-ring transition in Plasmodium falciparum, effectively blocking the parasite’s life cycle . This inhibition is achieved through the compound’s interaction with key enzymes and pathways involved in parasite growth and replication.

Comparison with Similar Compounds

MMV665857 is part of a group of compounds with similar structures and biological activities. Some of the similar compounds include:

• MMV000653
• MMV007617
• MMV665831

Compared to these compounds, MMV665857 has shown unique potency in inhibiting the schizont-to-ring transition, making it a standout candidate for further development . Its distinct chemical structure and mechanism of action contribute to its uniqueness and potential as an antimalarial agent.

Conclusion

MMV665857 is a compound of significant interest due to its potent antimalarial activity and potential applications in various scientific fields. Its unique chemical structure and mechanism of action make it a promising candidate for further research and development. As studies continue, MMV665857 may pave the way for new therapeutic strategies against malaria and other diseases.